Cas no 849925-08-2 (1-(2,6-Dimethoxybenzyl)piperidin-4-aminehydrochloride)

• Product Name: 1-(2,6-Dimethoxybenzyl)piperidin-4-aminehydrochloride
• CAS No: 849925-08-2
• MF: C₁₄H₂₃ClN₂O₂
• MW: 286.797622919083
• CID: 716779
• PubChem ID: 44119730
• Update Time: 2025-05-27

1-(2,6-Dimethoxybenzyl)piperidin-4-aminehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine,1-[(2,6-dimethoxyphenyl)methyl]-, hydrochloride (1:1)
• 1-(2,6-Dimethoxybenzyl)piperidin-4-amine hydrochloride
• 1-(2,6-Dimethoxybenzyl)piperidin-4-ylaminedihydrochloride
• 1-(2,6-Dimethoxybenzyl)piperidin-4-amine DiHCl
• CS-0318747
• 849925-08-2
• 1185303-17-6
• 1-[(2,6-dimethoxyphenyl)methyl]piperidin-4-amine;dihydrochloride
• ZIB92508
• PS-7036
• 1-(2,6-Dimethoxybenzyl)piperidin-4-amine dihydrochloride
• SR-01000384124-1
• AKOS015845595
• MFCD06247029
• 1-(2,6-DIMETHOXYBENZYL)PIPERIDIN-4-AMINEDIHYDROCHLORIDE
• 1-[(2,6-dimethoxyphenyl)methyl]piperidin-4-amine dihydrochloride
• SR-01000384124
• 1-(2,6-dimethoxybenzyl)piperidin-4-ylamine dihydrochloride
• 1-(2,6-Dimethoxybenzyl)piperidin-4-aminehydrochloride

• MDL： MFCD06245537
• Inchi： 1S/C14H22N2O2.ClH/c1-17-13-4-3-5-14(18-2)12(13)10-16-8-6-11(15)7-9-16;/h3-5,11H,6-10,15H2,1-2H3;1H
• InChI Key： FOPSSNVRNBFPBY-UHFFFAOYSA-N
• SMILES： C1(=C(C=CC=C1OC)OC)CN1CCC(N)CC1.Cl

Computed Properties

• Exact Mass: 286.14500
• Monoisotopic Mass: 322.1214834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 47.72000
• LogP: 3.06710